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Introduction
Cholesteryl esters (CEs) are neutral lipids that play a pivotal role in cellular and systemic

cholesterol homeostasis. Formed by the esterification of cholesterol with a fatty acid, CEs are

significantly more hydrophobic than free cholesterol, a property that dictates their biological fate

and function.[1][2] This conversion is a critical step in preventing the cytotoxicity of excess free

cholesterol and in facilitating its storage and transport.[3] Within cells, CEs are the primary

storage form of cholesterol, sequestered within the core of lipid droplets.[1][4] In the

bloodstream, they are the major component of the hydrophobic core of lipoprotein particles,

particularly low-density lipoprotein (LDL) and high-density lipoprotein (HDL), enabling the

transport of cholesterol between tissues.[2][5]

The dysregulation of cholesteryl ester metabolism is intimately linked to the pathogenesis of

several prevalent and debilitating diseases, most notably atherosclerosis, where the

accumulation of CEs in macrophages within the arterial wall leads to the formation of foam cells

and the development of atherosclerotic plaques.[1][4] Furthermore, genetic disorders affecting

the enzymes responsible for CE synthesis and hydrolysis underscore their critical importance in

maintaining lipid balance.[6][7][8][9][10]
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This in-depth technical guide provides a comprehensive overview of the core cholesteryl ester

biosynthesis pathways. It is intended for researchers, scientists, and drug development

professionals seeking a detailed understanding of the enzymatic machinery, regulatory

mechanisms, and pathological implications of CE metabolism. We will delve into the key

enzymes responsible for CE synthesis—Acyl-CoA:cholesterol acyltransferase (ACAT), also

known as Sterol O-acyltransferase (SOAT), and Lecithin-cholesterol acyltransferase (LCAT)—

exploring their distinct roles, isoforms, and cellular locations. Additionally, this guide will cover

the intricate regulation of these pathways and their significance in health and disease,

alongside practical, field-proven experimental methodologies for their study.

The Enzymes of Cholesteryl Ester Biosynthesis
The synthesis of cholesteryl esters is catalyzed by two distinct enzyme families with different

subcellular locations, substrates, and physiological roles. Intracellularly, the ACAT/SOAT

enzymes are responsible for CE formation, while in the plasma, the LCAT enzyme plays the

key role.

Acyl-CoA:Cholesterol Acyltransferase (ACAT/SOAT)
ACAT/SOAT is an intracellular, membrane-bound enzyme that catalyzes the esterification of

cholesterol with long-chain fatty acids, utilizing acyl-CoA as the acyl donor.[1][3][11] This

process primarily occurs in the endoplasmic reticulum (ER).[1][12][13] The resulting cholesteryl

esters are then stored in cytoplasmic lipid droplets.[14] A primary function of ACAT/SOAT is to

protect cells from the toxic effects of excess free cholesterol.[12] In mammals, there are two

isoforms of this enzyme, ACAT1/SOAT1 and ACAT2/SOAT2, which exhibit distinct tissue

distributions and physiological functions.[3][12][15]

ACAT1/SOAT1
ACAT1 is ubiquitously expressed in a wide range of tissues and cell types, including

macrophages, adrenal cortical cells, and cells in the kidney.[12][15][16] It plays a crucial role in

maintaining cellular cholesterol homeostasis by converting excess cholesterol into a storable

form.[15][17] In macrophages, the esterification of cholesterol by ACAT1 is a key step in the

formation of foam cells, a hallmark of atherosclerosis.[17][18] Consequently, ACAT1 has been

extensively studied as a potential therapeutic target for this disease.[17][18]

ACAT2/SOAT2
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In contrast to the widespread expression of ACAT1, ACAT2 is primarily found in the liver and

intestines.[12][15][16][19] Its main function is associated with the assembly and secretion of

apolipoprotein B (apoB)-containing lipoproteins, such as very-low-density lipoprotein (VLDL) in

the liver and chylomicrons in the intestine.[15][19][20] ACAT2 provides the cholesteryl esters

that are incorporated into the core of these nascent lipoprotein particles.[19] Given its specific

role in lipoprotein metabolism, selective inhibition of ACAT2 is being explored as a strategy to

lower plasma cholesterol levels.[21][22][23]

Feature ACAT1/SOAT1 ACAT2/SOAT2

Tissue Distribution

Ubiquitous (macrophages,

adrenal glands, kidney, etc.)

[12][15][16]

Liver and intestines[12][15][16]

[19]

Primary Function

Cellular cholesterol

homeostasis, foam cell

formation[15][17]

Assembly and secretion of

apoB-containing lipoproteins

(VLDL, chylomicrons)[15][19]

[20]

Subcellular Location Endoplasmic Reticulum[12][24] Endoplasmic Reticulum[16]

Catalytic Site Orientation
Cytoplasmic side of the ER

membrane[15][19][20]

Lumenal side of the ER

membrane[15][19][20]

Lecithin-Cholesterol Acyltransferase (LCAT)
LCAT is a soluble enzyme found in the plasma that is responsible for the majority of cholesteryl

ester formation in circulating lipoproteins.[5][25][26] It is primarily synthesized in the liver and

secreted into the bloodstream, where it associates with HDL and LDL particles.[25][26] LCAT

catalyzes the transfer of a fatty acyl group from the sn-2 position of phosphatidylcholine

(lecithin) to the 3-β-hydroxyl group of cholesterol, forming a cholesteryl ester and

lysophosphatidylcholine.[5][27]

This enzymatic reaction is a crucial step in the reverse cholesterol transport (RCT) pathway,

the process by which excess cholesterol from peripheral tissues is returned to the liver for

excretion.[5][26] The esterification of cholesterol on HDL particles by LCAT creates a

concentration gradient that facilitates the efflux of free cholesterol from cells onto HDL.[5]

Furthermore, the newly synthesized, hydrophobic cholesteryl esters move to the core of the
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HDL particle, transforming the nascent, discoidal HDL into larger, spherical HDL particles.[5]

[25][26] This maturation of HDL is essential for its cholesterol-carrying capacity and stability in

the circulation.[26]

Genetic deficiencies in LCAT lead to a significant reduction in HDL cholesterol levels and an

accumulation of free cholesterol in various tissues, highlighting the enzyme's critical role in lipid

metabolism.[5][26]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2910390/
https://en.wikipedia.org/wiki/Lecithin%E2%80%93cholesterol_acyltransferase
https://pmc.ncbi.nlm.nih.gov/articles/PMC3794709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3794709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2910390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3794709/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intracellular Pathway (Endoplasmic Reticulum) Extracellular Pathway (Plasma)

Free Cholesterol

ACAT1/SOAT1
ACAT2/SOAT2

Acyl-CoA

Cholesteryl Ester

Lipid Droplet Storage VLDL/Chylomicron Assembly
(ACAT2)

Free Cholesterol
(on HDL)

LCAT

Phosphatidylcholine
(on HDL)

Cholesteryl Ester
(in HDL core)

HDL Maturation
(Discoidal to Spherical)

Click to download full resolution via product page

Caption: Overview of the intracellular and extracellular cholesteryl ester biosynthesis pathways.
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Regulation of Cholesteryl Esterification
The synthesis of cholesteryl esters is a tightly regulated process, responding to cellular

cholesterol levels, fatty acid availability, and hormonal signals. This regulation ensures that

cellular cholesterol homeostasis is maintained and that the potentially toxic accumulation of

free cholesterol is prevented.

Regulation of ACAT/SOAT Activity
The activity of ACAT/SOAT enzymes is primarily regulated by the availability of their substrates,

particularly free cholesterol.[1] When intracellular free cholesterol levels rise, for instance, due

to increased uptake of LDL or de novo synthesis, the excess cholesterol serves as both a

substrate and an allosteric activator of ACAT.[12][28] This leads to a rapid increase in

cholesterol esterification and the sequestration of CEs into lipid droplets.[28] Conversely, when

cellular free cholesterol levels are low, ACAT activity is reduced.[1]

Certain oxysterols, such as 25-hydroxycholesterol, are potent activators of ACAT.[28][29] The

mechanism of this activation is thought to involve an increase in the availability of cholesterol to

the enzyme within the ER membrane.[29] Additionally, the availability of fatty acids can also

influence the rate of cholesterol esterification.[1]

Regulation of LCAT Activity
LCAT activity in the plasma is influenced by several factors. Apolipoprotein A-I (ApoA-I), the

major protein component of HDL, is a critical cofactor and activator of LCAT.[27] The binding of

LCAT to HDL particles containing ApoA-I is a prerequisite for its enzymatic activity. The

composition of lipoproteins, including the ratio of phospholipids to free cholesterol, also affects

LCAT efficiency.

Physiological and Pathophysiological Roles of
Cholesteryl Esters
Cholesteryl esters are central to several key physiological processes, and their dysregulation is

a hallmark of various diseases.

Atherosclerosis
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The accumulation of cholesteryl esters within macrophages in the arterial intima is a critical

event in the development of atherosclerosis.[1] Macrophages take up modified LDL particles,

leading to an influx of cholesterol that overwhelms the cell's capacity for cholesterol efflux. The

excess cholesterol is esterified by ACAT1 and stored in lipid droplets, transforming the

macrophages into foam cells.[17][18] These foam cells are a major component of

atherosclerotic plaques.[1] The role of cholesteryl ester transfer protein (CETP) in

atherosclerosis is complex, as it facilitates the transfer of CEs from HDL to apoB-containing

lipoproteins, which can be pro-atherogenic in certain metabolic contexts.[2][30][31]

Cholesteryl Ester Storage Disease (CESD)
CESD is a rare, autosomal recessive lysosomal storage disorder caused by mutations in the

LIPA gene, which encodes for lysosomal acid lipase (LAL).[6][7][8][9] LAL is responsible for the

hydrolysis of cholesteryl esters and triglycerides that are taken up by cells via the LDL receptor

pathway.[7] A deficiency in LAL activity leads to the massive accumulation of CEs and

triglycerides in various tissues, particularly the liver, spleen, and blood vessel walls.[6][7][9]

This accumulation results in hepatomegaly, liver dysfunction, dyslipidemia, and accelerated

atherosclerosis.[8][9][10]

Experimental Methodologies
The study of cholesteryl ester biosynthesis pathways relies on a variety of biochemical and cell-

based assays. Below are detailed protocols for key experiments.

Measurement of ACAT/SOAT Activity in Cultured Cells
This protocol describes a method for measuring the rate of cholesterol esterification in intact

cultured cells using a radiolabeled fatty acid precursor.

Materials:

Cultured cells (e.g., macrophages, hepatocytes)

Cell culture medium

[³H]oleic acid complexed to bovine serum albumin (BSA)

Lipid extraction solvents (e.g., hexane:isopropanol, 3:2, v/v)
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Thin-layer chromatography (TLC) plates (silica gel)

TLC developing solvent (e.g., hexane:diethyl ether:acetic acid, 80:20:1, v/v/v)

Scintillation vials and scintillation fluid

Scintillation counter

Protocol:

Plate cells in multi-well plates and culture until they reach the desired confluency.

Prepare the labeling medium by adding the [³H]oleic acid-BSA complex to the cell culture

medium to a final concentration of 1 µCi/mL.

Remove the existing medium from the cells and wash once with phosphate-buffered saline

(PBS).

Add the labeling medium to the cells and incubate for a specified period (e.g., 2-4 hours) at

37°C in a CO₂ incubator.

After the incubation, remove the labeling medium and wash the cells three times with ice-

cold PBS.

Lyse the cells and extract the lipids by adding a hexane:isopropanol (3:2) mixture directly to

the wells.

Collect the lipid extract and evaporate the solvent under a stream of nitrogen.

Resuspend the lipid extract in a small volume of chloroform:methanol (2:1) and spot it onto a

silica gel TLC plate.

Develop the TLC plate in a chamber equilibrated with the developing solvent.

After the solvent front has reached the top of the plate, remove the plate and allow it to air

dry.

Visualize the lipid spots by exposing the plate to iodine vapor.
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Scrape the spots corresponding to cholesteryl esters into scintillation vials.

Add scintillation fluid to the vials and measure the radioactivity using a scintillation counter.

Determine the protein concentration of parallel wells to normalize the results.

Measurement of LCAT Activity in Plasma
This protocol outlines a fluorometric assay for determining LCAT activity in plasma samples.

Materials:

Plasma samples

LCAT activity assay kit (commercially available, e.g., from Roar Biomedical, MyBioSource, or

Abcam)[32][33][34][35]

Fluorometric microplate reader

Protocol:

Thaw plasma samples on ice.

Prepare the assay reagents according to the manufacturer's instructions. This typically

involves reconstituting a fluorogenic substrate that mimics phosphatidylcholine.[32][33]

In a 96-well microplate, add the plasma sample and the assay buffer.

Initiate the reaction by adding the fluorogenic substrate to each well.

Incubate the plate at 37°C for a specified time, as recommended by the kit manufacturer.[32]

Stop the reaction by adding the provided stop solution.

Measure the fluorescence intensity using a microplate reader at the appropriate excitation

and emission wavelengths (e.g., Ex. 342 nm/Em. 400 nm).[33]

The increase in fluorescence is proportional to the LCAT activity in the sample.
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Calculate the LCAT activity based on a standard curve or by following the kit's specific

instructions.

Cell Culture & Labeling Lipid Extraction Analysis

1. Culture Cells 2. Add [3H]Oleic Acid 3. Incubate 4. Wash Cells 5. Extract Lipids 6. TLC Separation 7. Scrape CE Band 8. Scintillation Counting

Click to download full resolution via product page

Caption: Experimental workflow for measuring ACAT activity in cultured cells.

Quantification of Cholesteryl Esters by Mass
Spectrometry
Direct flow injection high-resolution Fourier transform mass spectrometry (FIA-ESI-HRMS) is a

powerful technique for the quantification of cholesteryl esters in biological samples.[36]

Protocol Outline:

Lipid Extraction: Extract total lipids from the sample (e.g., serum, cell lysate, tissue

homogenate) using a suitable solvent system, such as chloroform:methanol.

Sample Preparation: Dilute the lipid extract in an appropriate solvent for mass spectrometry

analysis.

Mass Spectrometry Analysis: Infuse the sample directly into the mass spectrometer. Acquire

data in full scan mode to detect the various cholesteryl ester species.

Data Analysis: Identify and quantify individual cholesteryl ester species based on their mass-

to-charge ratio. It is important to use species-specific response factors to account for

differences in ionization efficiency and in-source fragmentation.[36]

Conclusion
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The biosynthesis of cholesteryl esters is a fundamental process in lipid metabolism, with

distinct intracellular and extracellular pathways governed by the ACAT/SOAT and LCAT

enzymes, respectively. These pathways are intricately regulated to maintain cellular and

systemic cholesterol homeostasis. The critical role of cholesteryl esters is underscored by their

involvement in major human diseases, including atherosclerosis and cholesteryl ester storage

disease. A thorough understanding of these pathways, facilitated by robust experimental

methodologies, is essential for the development of novel therapeutic strategies targeting the

dysregulation of cholesterol metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics
[creative-proteomics.com]

2. Cholesteryl ester - Wikipedia [en.wikipedia.org]

3. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism -
Creative Proteomics [creative-proteomics.com]

4. lipotype.com [lipotype.com]

5. Lecithin:Cholesterol Acyltransferase: From Biochemistry to Role in Cardiovascular
Disease - PMC [pmc.ncbi.nlm.nih.gov]

6. Orphanet: Cholesteryl ester storage disease [orpha.net]

7. news-medical.net [news-medical.net]

8. jcp.bmj.com [jcp.bmj.com]

9. Cholesteryl ester storage disease: review of the findings in 135 reported patients with an
underdiagnosed disease - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Cholesteryl Ester Storage Disease and Wolman Disease - Children's Health Issues -
Merck Manual Consumer Version [merckmanuals.com]

11. med.libretexts.org [med.libretexts.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b15547514?utm_src=pdf-custom-synthesis#bc-rfq
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://en.wikipedia.org/wiki/Cholesteryl_ester
https://www.creative-proteomics.com/resource/sterol-esterification-lipid-droplet-formation.htm
https://www.creative-proteomics.com/resource/sterol-esterification-lipid-droplet-formation.htm
https://www.lipotype.com/lipidomics-services/sterol-lipid-analysis/cholesterol-lipid-analysis/cholesteryl-esters-analysis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2910390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2910390/
https://www.orpha.net/en/disease/detail/75234
https://www.news-medical.net/health/What-is-Cholesteryl-Ester-Storage-Disease.aspx
https://jcp.bmj.com/content/66/11/918
https://pubmed.ncbi.nlm.nih.gov/23485521/
https://pubmed.ncbi.nlm.nih.gov/23485521/
https://www.merckmanuals.com/home/children-s-health-issues/hereditary-metabolic-disorders/cholesteryl-ester-storage-disease-and-wolman-disease
https://www.merckmanuals.com/home/children-s-health-issues/hereditary-metabolic-disorders/cholesteryl-ester-storage-disease-and-wolman-disease
https://med.libretexts.org/Bookshelves/Basic_Science/Cell_Biology_Genetics_and_Biochemistry_for_Pre-Clinical_Students/06%3A_Lipoprotein_Metabolism_and_Cholesterol_Synthesis/6.01%3A_Cholesterol_Synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Acyl-CoA:cholesterol acyltransferases (ACATs/SOATs): enzymes with multiple sterols as
substrates and as activators - PMC [pmc.ncbi.nlm.nih.gov]

13. Structural enzymology of cholesterol biosynthesis and storage - PMC
[pmc.ncbi.nlm.nih.gov]

14. Reversible translocation of acyl-CoA:cholesterol acyltransferase (ACAT) between the
endoplasmic reticulum and vesicular structures - PMC [pmc.ncbi.nlm.nih.gov]

15. Acyl coenzyme A: cholesterol acyltransferase types 1 and 2: structure and function in
atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

16. Differential expression of ACAT1 and ACAT2 among cells within liver, intestine, kidney,
and adrenal of nonhuman primates - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Frontiers | Targeting sterol-O-acyltransferase 1 to disrupt cholesterol metabolism for
cancer therapy [frontiersin.org]

18. What are SOAT1 inhibitors and how do they work? [synapse.patsnap.com]

19. ACAT1 and ACAT2 Membrane Topology Segregates a Serine Residue Essential for
Activity to Opposite Sides of the Endoplasmic Reticulum Membrane - PMC
[pmc.ncbi.nlm.nih.gov]

20. molbiolcell.org [molbiolcell.org]

21. pubs.acs.org [pubs.acs.org]

22. Targeting Sterol O-Acyltransferase/Acyl-CoA:Cholesterol Acyltransferase (ACAT): A
Perspective on Small-Molecule Inhibitors and Their Therapeutic Potential - PubMed
[pubmed.ncbi.nlm.nih.gov]

23. Identification of ACAT1- and ACAT2-specific inhibitors using a novel, cell-based
fluorescence assay: individual ACAT uniqueness - PubMed [pubmed.ncbi.nlm.nih.gov]

24. Localization of Human Acyl-Coenzyme A:Cholesterol Acyltransferase-1 (ACAT-1) in
Macrophages and in Various Tissues - PMC [pmc.ncbi.nlm.nih.gov]

25. Lecithin–cholesterol acyltransferase - Wikipedia [en.wikipedia.org]

26. Lecithin Cholesterol Acyltransferase: An Anti- or Pro-atherogenic Factor? - PMC
[pmc.ncbi.nlm.nih.gov]

27. Lecithin cholesterol acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

28. Regulation of cholesterol esterification and biosynthesis in monolayer cultures of normal
adult rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

29. Regulation of cholesterol biosynthesis and esterification by 25-hydroxycholesterol in a
macrophage-like cell line: uncoupling by progesterone - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4851438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4851438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9189044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9189044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10667705/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10667705/
https://pubmed.ncbi.nlm.nih.gov/11264983/
https://pubmed.ncbi.nlm.nih.gov/11264983/
https://pubmed.ncbi.nlm.nih.gov/11108732/
https://pubmed.ncbi.nlm.nih.gov/11108732/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1197502/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1197502/full
https://synapse.patsnap.com/article/what-are-soat1-inhibitors-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC15029/
https://pmc.ncbi.nlm.nih.gov/articles/PMC15029/
https://pmc.ncbi.nlm.nih.gov/articles/PMC15029/
https://www.molbiolcell.org/doi/10.1091/mbc.11.11.3675
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c01265
https://pubmed.ncbi.nlm.nih.gov/36473091/
https://pubmed.ncbi.nlm.nih.gov/36473091/
https://pubmed.ncbi.nlm.nih.gov/36473091/
https://pubmed.ncbi.nlm.nih.gov/14617738/
https://pubmed.ncbi.nlm.nih.gov/14617738/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1868616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1868616/
https://en.wikipedia.org/wiki/Lecithin%E2%80%93cholesterol_acyltransferase
https://pmc.ncbi.nlm.nih.gov/articles/PMC3794709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3794709/
https://pubmed.ncbi.nlm.nih.gov/11111093/
https://pubmed.ncbi.nlm.nih.gov/7410416/
https://pubmed.ncbi.nlm.nih.gov/7410416/
https://pubmed.ncbi.nlm.nih.gov/6491542/
https://pubmed.ncbi.nlm.nih.gov/6491542/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


30. Cholesteryl ester transfer protein and atherosclerosis - PubMed
[pubmed.ncbi.nlm.nih.gov]

31. Functions of cholesterol ester transfer protein and relationship to coronary artery disease
risk - PMC [pmc.ncbi.nlm.nih.gov]

32. roarbiomedical.com [roarbiomedical.com]

33. mybiosource.com [mybiosource.com]

34. roarbiomedical.com [roarbiomedical.com]

35. doc.abcam.com [doc.abcam.com]

36. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Cholesteryl Ester
Biosynthesis Pathways]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547514/docs#an-in-depth-technical-guide-to-
cholesteryl-ester-biosynthesis-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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